Cas no 2445793-15-5 (1-(chloromethyl)tricyclo3.3.0.0,3,7octane)

• Product name: 1-(chloromethyl)tricyclo3.3.0.0,3,7octane
• CAS No: 2445793-15-5
• MF: C₉H₁₃Cl
• MW: 156.652521848679
• CID: 5670947
• PubChem ID: 165787796

1-(chloromethyl)tricyclo3.3.0.0,3,7octane Chemical and Physical Properties

Names and Identifiers

• EN300-26975745
• 1-(chloromethyl)tricyclo[3.3.0.0,3,7]octane
• 2445793-15-5
• 1-(chloromethyl)tricyclo3.3.0.0,3,7octane

• Inchi： 1S/C9H13Cl/c10-5-9-3-6-1-8(9)2-7(6)4-9/h6-8H,1-5H2
• InChI Key： OMNYGRVXVOYXDD-UHFFFAOYSA-N
• SMILES： ClCC12CC3CC1CC3C2

Computed Properties

• Exact Mass: 156.0705781g/mol
• Monoisotopic Mass: 156.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(chloromethyl)tricyclo3.3.0.0,3,7octane

Comprehensive Overview of 1-(Chloromethyl)tricyclo[3.3.0.0³,⁷]octane (CAS No. 2445793-15-5): Properties, Applications, and Industry Relevance

The compound 1-(chloromethyl)tricyclo[3.3.0.0³,⁷]octane (CAS No. 2445793-15-5) is a specialized organic molecule with a unique tricyclic structure, featuring a chloromethyl functional group. Its distinct molecular framework and reactivity profile make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. This article delves into its chemical properties, synthesis pathways, and emerging applications, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about 1-(chloromethyl)tricyclo[3.3.0.0³,⁷]octane revolves around its synthetic utility. The compound serves as a versatile building block for constructing complex organic architectures, particularly in the development of bioactive molecules. Its tricyclo[3.3.0.0³,⁷]octane core offers rigidity and stereochemical control, which are critical in drug design for targeting specific biological pathways. Recent studies highlight its potential in catalysis and polymer modification, aligning with the growing demand for sustainable chemical processes.

From an analytical chemistry perspective, CAS No. 2445793-15-5 exhibits notable spectral characteristics. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data reveal its structural integrity and purity, which are essential for reproducibility in research. The chloromethyl group introduces a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability has spurred interest in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is paramount.

Industry trends indicate a rising focus on green chemistry and atom-efficient synthesis, prompting reevaluation of compounds like 1-(chloromethyl)tricyclo[3.3.0.0³,⁷]octane. Researchers are exploring its role in solvent-free reactions and catalytic cycles to minimize waste. Additionally, its stability under mild conditions makes it a candidate for flow chemistry applications, a technique gaining traction in process optimization. These advancements address environmental concerns while enhancing scalability—a priority for manufacturers.

Another area of interest is the compound’s potential in material science. Its rigid, three-dimensional structure can impart thermal stability and mechanical strength to polymers. Innovations in nanocomposites and coatings have leveraged similar bicyclic and tricyclic systems, suggesting untapped opportunities for CAS No. 2445793-15-5. As industries seek lightweight yet durable materials for aerospace and electronics, such high-performance additives are increasingly relevant.

Safety and handling of 1-(chloromethyl)tricyclo[3.3.0.0³,⁷]octane are also common search topics. While not classified as hazardous under standard regulations, proper laboratory protocols—such as using personal protective equipment (PPE) and working in ventilated areas—are recommended. Suppliers often provide technical datasheets detailing storage conditions (e.g., inert atmosphere, low temperature) to preserve its chemical stability.

In summary, 1-(chloromethyl)tricyclo[3.3.0.0³,⁷]octane (CAS No. 2445793-15-5) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its structural uniqueness and functional versatility continue to inspire innovation, reflecting broader shifts toward sustainable and precision-driven science. For researchers, staying updated on its synthetic methodologies and application landscapes is key to unlocking its full potential.